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Compound of Interest

Compound Name: 4-Bromo-2-tert-butylaniline

Cat. No.: B494279 Get Quote

An In-Depth Technical Guide to 4-Bromo-2-tert-butylaniline

This technical guide provides a comprehensive overview of 4-Bromo-2-tert-butylaniline, a key

chemical intermediate. It is intended for researchers, scientists, and professionals in drug

development and other scientific fields who require detailed information on this compound's

properties, synthesis, and applications.

Core Compound Information
CAS Number: 850012-44-1[1][2]

Molecular Structure:

Molecular Formula: C10H14BrN[1][3][4]

Molecular Weight: 228.13 g/mol [1][3][5]

Canonical SMILES: CC(C)(C)c1cc(ccc1N)Br[3]

InChI: InChI=1S/C10H14BrN/c1-10(2,3)8-6-7(11)4-5-9(8)12/h4-6H,12H2,1-3H3[3][4]

IUPAC Name: 4-Bromo-2-(tert-butyl)aniline

Physicochemical Properties
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Quantitative data for 4-Bromo-2-tert-butylaniline is not readily available in the searched

literature. The following table presents data for a closely related isomer, 2-Bromo-4-tert-

butylaniline, for reference.

Property Value Source

Appearance Yellow liquid [6]

Molecular Weight 228.13 g/mol [5]

XLogP3 3.6 [5]

Synthesis
A general approach to the synthesis of bromo-tert-butylanilines involves the bromination of a

tert-butylaniline precursor. While a specific protocol for 4-Bromo-2-tert-butylaniline was not

found, a detailed experimental protocol for the synthesis of the related isomer, 2-Bromo-4-tert-

butylaniline, is provided below as a representative example.

Experimental Protocol: Synthesis of 2-Bromo-4-tert-butylaniline[6]

This protocol describes the synthesis of 2-Bromo-4-tert-butylaniline via the bromination of 4-

tert-butylaniline using N-bromosuccinimide (NBS).

Materials:

4-tert-butylaniline

N-bromosuccinimide (NBS)

Dimethylformamide (DMF)

Dichloromethane (CH2Cl2)

Water

Anhydrous magnesium sulfate (MgSO4)

Petroleum ether
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Ethyl acetate

Procedure:

Dissolve 4-tert-butylaniline (10 g, 68 mmol) in DMF (150 mL) in a flask and cool the solution

to 0 °C in an ice bath. This step should be performed under strict light protection.

Slowly add N-bromosuccinimide (NBS, 12.1 g, 68 mmol) to the cooled solution while stirring

continuously. Maintain the temperature at 0 °C for 30 minutes.

Remove the ice bath and allow the reaction mixture to warm to room temperature. Continue

stirring for 18 hours.

Upon completion of the reaction, pour the mixture into water (300 mL).

Extract the aqueous mixture with dichloromethane (CH2Cl2).

Combine the organic phases and dry them over anhydrous magnesium sulfate (MgSO4).

Filter the mixture and evaporate the solvent from the filtrate under reduced pressure to

obtain the crude product.

Purify the crude product by column chromatography using a mixture of petroleum ether and

ethyl acetate (20:1) as the eluent.

The final product is a colorless oily liquid. The reported yield is 87%.

Applications in Drug Development and Research
4-Bromo-2-tert-butylaniline serves as an important intermediate in the synthesis of more

complex molecules. It is particularly noted as an intermediate in the preparation of ligands that

modulate retinoic acid receptors (RAR).[1]

The broader class of bromo-substituted anilines are versatile building blocks in medicinal

chemistry and materials science. For instance, related compounds are used in the synthesis of:

Pharmaceutical ingredients for oncology, infectious diseases, and cardiovascular health.[7]
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Dyes and pigments.[6]

Agrochemicals.[6]

The following diagram illustrates the logical relationship between the synthesis of 4-Bromo-2-
tert-butylaniline and its potential applications.

Synthesis and Application of 4-Bromo-2-tert-butylaniline
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Caption: Synthesis and applications of 4-Bromo-2-tert-butylaniline.

Safety and Handling
Detailed safety information for 4-Bromo-2-tert-butylaniline is not readily available. The

following information is for the closely related compound, 2-Bromo-4-tert-butylaniline, and

should be used as a guide with appropriate caution.

GHS Hazard Statements:[5]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

Precautionary Statements and Handling:[8][9]

Handling: Use in a well-ventilated area. Avoid breathing vapors, mist, or gas. Avoid contact

with skin and eyes. Wear appropriate personal protective equipment (PPE), including gloves

and safety glasses.

Storage: Keep container tightly closed and store in a well-ventilated place.

First Aid (Eyes): In case of contact, immediately rinse eyes with plenty of water for at least 15

minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek

medical attention.

First Aid (Skin): In case of contact, wash with plenty of soap and water. Remove

contaminated clothing and wash before reuse.

First Aid (Inhalation): If inhaled, move the person to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial respiration. Seek medical attention.
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First Aid (Ingestion): Do NOT induce vomiting. Rinse mouth with water. Seek immediate

medical attention.

Always consult the Safety Data Sheet (SDS) for the specific product being used for complete

and accurate safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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